Cas no 1003604-43-0 (5,5-Difluoropentanoic acid)

• Product Name: 5,5-Difluoropentanoic acid
• CAS No: 1003604-43-0
• Molecular Formula: C₅H₈F₂O₂
• Molecular Weight: 138.112628936768
• MDL: MFCD19231591
• CID: 4558691
• PubChem ID: 55302549

5,5-Difluoropentanoic acid Properties

Names and Identifiers

• 5,5-difluoropentanoic acid
• 5,5,-difluoro-pentanoic acid
• AT30490
• 5,5-Difluoro-pentanoic acid

• MDL： MFCD19231591
• InChIKey： PNKPJTJUUYPYGY-UHFFFAOYSA-N
• Inchi： 1S/C5H8F2O2/c6-4(7)2-1-3-5(8)9/h4H,1-3H2,(H,8,9)
• SMILES： FC(CCCC(=O)O)F

Computed Properties

• Exact Mass: 138.049236g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 138.049236g/mol
• Heavy Atom Count: 9
• Complexity: 93
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 138.11g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids